Cas no 259810-12-3 (4H,6H,7H-pyrano[4,3-d][1,3]thiazol-2-amine)

4H,6H,7H-pyrano[4,3-d][1,3]thiazol-2-amine is a heterocyclic compound featuring a fused pyran-thiazole scaffold, which is of significant interest in medicinal and synthetic chemistry. Its unique structure combines oxygen and sulfur heteroatoms, enhancing its potential as a versatile intermediate for pharmaceutical applications. The amine functionality at the 2-position allows for further derivatization, enabling the synthesis of diverse bioactive molecules. This compound is particularly valuable in the development of novel heterocyclic frameworks with potential biological activity, including antimicrobial or antitumor properties. Its stability and synthetic accessibility make it a practical choice for research in drug discovery and organic synthesis.
4H,6H,7H-pyrano[4,3-d][1,3]thiazol-2-amine structure
259810-12-3 structure
Product Name:4H,6H,7H-pyrano[4,3-d][1,3]thiazol-2-amine
CAS No:259810-12-3
MF:C6H8N2OS
MW:156.205519676208
MDL:MFCD08690160
CID:67293
PubChem ID:22224448
Update Time:2025-10-18

4H,6H,7H-pyrano[4,3-d][1,3]thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 6,7-Dihydro-4H-pyrano[4,3-d]thiazol-2-amine
    • 6,7-dihydro-4H-pyrano[4,3-d][1,3]thiazol-2-amine
    • 6,7-Dihydro-4H-pyrano[4,3-d]-1,3-thiazol-2-ylamine
    • 6,7-Dihydro-4H-pyrano[4,3-d]thiazol-2-ylamine
    • 4H,6H,7H-pyrano[4,3-d][1,3]thiazol-2-amine
    • 6,7-Dihydro-4H-pyrano [4,3-d]thiazol-2-ylamine
    • 4H-Pyrano[4,3-d]thiazol-2-amine, 6,7-dihydro-
    • PubChem15810
    • HEBMTQWTUCFOEB-UHFFFAOYSA-N
    • STL422205
    • BBL034972
    • AK
    • 6 pound not7-Dihydro-4H-pyrano[4 pound not3-d]thiazol-2-ylamine
    • MFCD08690160
    • 259810-12-3
    • CS-W003548
    • SB36243
    • 6,7-dihydro-4H-pyrano [4,3-d]thiazol-2-amine
    • AC-27710
    • 6,7-dihydro-4H-pyrano[4,3-d]thiazol-2-amine;6,7-Dihydro-4H-pyrano[4,3-d]thiazol-2-ylamine
    • FT-0646078
    • AKOS009624100
    • SCHEMBL743161
    • CHEMBL4519526
    • AMY1691
    • SCHEMBL6736469
    • EN300-67304
    • SY004971
    • A818128
    • FS-2723
    • J-518152
    • 6,7-Dihydro-4H-pyrano[4,3-d][1,3]thiazol-2-ylamine
    • DTXSID50623581
    • F2145-0901
    • (R)-(+)-2,3-EPOXYPROPYLPENTYLETHER
    • ALBB-035350
    • DB-050617
    • MDL： MFCD08690160
    • Inchi： 1S/C6H8N2OS/c7-6-8-4-1-2-9-3-5(4)10-6/h1-3H2,(H2,7,8)
    • InChI Key： HEBMTQWTUCFOEB-UHFFFAOYSA-N
    • SMILES： S1C(N)=NC2=C1COCC2

Computed Properties

  • Exact Mass: 156.03600
  • Monoisotopic Mass: 156.03573406g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 76.4
  • XLogP3: 0.4

Experimental Properties

  • Boiling Point: 353.6℃ at 760 mmHg
  • Flash Point: 167.682℃
  • PSA: 76.38000
  • LogP: 1.37920

4H,6H,7H-pyrano[4,3-d][1,3]thiazol-2-amine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4H,6H,7H-pyrano[4,3-d][1,3]thiazol-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D679898-50mg
6,7-Dihydro-4H-pyrano[4,3-D]thiazol-2-ylamine
 259810-12-3
50mg
 $ 50.00 2022-06-05
TRC
D679898-100mg
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100mg
 $ 65.00 2022-06-05
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D679898-500mg
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500mg
 $ 95.00 2022-06-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
D78480-1g
6,7-Dihydro-4H-pyrano[4,3-d]thiazol-2-amine
 259810-12-3 95%
1g
 ¥449.0 2023-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
D78480-250mg
6,7-Dihydro-4H-pyrano[4,3-d]thiazol-2-amine
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 ¥159.0 2023-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
D78480-5g
6,7-Dihydro-4H-pyrano[4,3-d]thiazol-2-amine
 259810-12-3 95%
5g
 ¥1809.0 2023-09-08
Apollo Scientific
OR110862-1g
6,7-Dihydro-4H-pyrano[4,3-d]thiazol-2-amine
 259810-12-3 98%
1g
 £170.00 2025-02-19
Apollo Scientific
OR110862-5g
6,7-Dihydro-4H-pyrano[4,3-d]thiazol-2-amine
 259810-12-3 98%
5g
 £240.00 2023-08-31
Apollo Scientific
OR110862-25g
6,7-Dihydro-4H-pyrano[4,3-d]thiazol-2-amine
 259810-12-3 98%
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 £820.00 2023-08-31
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D853148-1g
6,7-Dihydro-4H-pyrano[4,3-d]thiazol-2-ylamine
 259810-12-3 ≥95%
1g
 ￥499.50 2022-01-10

4H,6H,7H-pyrano[4,3-d][1,3]thiazol-2-amine Production Method

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